Cas no 69976-10-9 (3-quinolin-4-yl-acrylic acid ethyl ester)

• Product Name: 3-quinolin-4-yl-acrylic acid ethyl ester
• CAS No: 69976-10-9
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 974487
• PubChem ID: 10513487
• Update Time: 2025-04-19

3-quinolin-4-yl-acrylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-quinolin-4-yl-acrylic acid ethyl ester
• ethyl 3-quinolin-4-ylprop-2-enoate
• 3-(QUINOLIN-4-YL)-ACRYLIC ACID ETHYL ESTER
• AG-G-73060
• CTK5D1632
• ethyl (E)-3-(quinolin-4-yl)acrylate
• ethyl 3-(4-quinolinyl)propenoate
• KB-236935
• SureCN7207768
• Ethyl (2E)-3-(4-quinolinyl)-2-propenoate
• 69976-10-9
• Ethyl 3-(quinolin-4-yl)acrylate
• 448952-61-2
• DTXSID701276087
• SCHEMBL2387138
• 3-quinolin-4-ylacrylic acid ethyl ester

• Inchi： 1S/C14H13NO2/c1-2-17-14(16)8-7-11-9-10-15-13-6-4-3-5-12(11)13/h3-10H,2H2,1H3/b8-7+
• InChI Key： RHFRZAJHLZYXMF-BQYQJAHWSA-N
• SMILES： O(CC)C(/C=C/C1C=CN=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19